Cas no 904817-00-1 (3-Thiopheneacetonitrile,a-(phenylamino)-)

3-Thiopheneacetonitrile, α-(phenylamino)-, is a specialized organic compound featuring a thiophene backbone substituted with an acetonitrile group and a phenylamino moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for constructing heterocyclic frameworks and functionalized thiophene derivatives. Its nitrile group offers versatility for further transformations, such as hydrolysis or reduction, while the phenylamino substituent enhances its utility in nucleophilic or coordination chemistry. The compound is suited for applications in pharmaceuticals, agrochemicals, and materials science, where precise molecular modifications are required. High purity and consistent quality ensure reliable performance in research and industrial processes.
3-Thiopheneacetonitrile,a-(phenylamino)- structure
904817-00-1 structure
Product Name:3-Thiopheneacetonitrile,a-(phenylamino)-
CAS No:904817-00-1
MF:C12H10N2S
MW:214.286201000214
MDL:MFCD06245468
CID:797732
PubChem ID:2771791
Update Time:2025-06-06

3-Thiopheneacetonitrile,a-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiopheneacetonitrile,a-(phenylamino)-
    • 2-anilino-2-thiophen-3-ylacetonitrile
    • PHENYLAMINO-THIOPHEN-3-YL-ACETONITRILE
    • 2-(phenylamino)-2-(3-thienyl)acetonitrile
    • Anilino(thien-3-yl)acetonitrile
    • Phenylamino(thien-3-yl)acetonitrile
    • AKOS005254241
    • DTXSID90378088
    • SCHEMBL16055447
    • CHEMBL261785
    • 904817-00-1
    • MFCD06245468
    • 2-(phenylamino)-2-(thiophen-3-yl)acetonitrile
    • MDL: MFCD06245468
    • Inchi: 1S/C12H10N2S/c13-8-12(10-6-7-15-9-10)14-11-4-2-1-3-5-11/h1-7,9,12,14H
    • InChI Key: GWPXWDSCQZHEAL-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C#N)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 214.05600
  • Monoisotopic Mass: 214.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • Density: 1.262
  • Boiling Point: 389.3°Cat760mmHg
  • Flash Point: 189.3°C
  • Refractive Index: 1.668
  • PSA: 64.06000
  • LogP: 3.49788

3-Thiopheneacetonitrile,a-(phenylamino)- Security Information

  • Hazardous Material Identification: T

3-Thiopheneacetonitrile,a-(phenylamino)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Thiopheneacetonitrile,a-(phenylamino)- Pricemore >>

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